Cas no 2172525-14-1 (2-{(9H-fluoren-9-yl)methoxycarbonyl}-7,9-dimethyl-2-azaspiro4.5decane-4-carboxylic acid)

• Product Name: 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7,9-dimethyl-2-azaspiro4.5decane-4-carboxylic acid
• CAS No: 2172525-14-1
• MF: C₂₇H₃₁NO₄
• MW: 433.539347887039
• CID: 6334950
• PubChem ID: 165830423
• Update Time: 2025-06-14

2-{(9H-fluoren-9-yl)methoxycarbonyl}-7,9-dimethyl-2-azaspiro4.5decane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7,9-dimethyl-2-azaspiro4.5decane-4-carboxylic acid
• EN300-1455808
• 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-7,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid
• 2172525-14-1

• Inchi： 1S/C27H31NO4/c1-17-11-18(2)13-27(12-17)16-28(14-24(27)25(29)30)26(31)32-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,29,30)
• InChI Key： LEMBWEGEMGQMRO-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC21CC(C)CC(C)C2)=O

Computed Properties

• Exact Mass: 433.22530847g/mol
• Monoisotopic Mass: 433.22530847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7,9-dimethyl-2-azaspiro4.5decane-4-carboxylic acid

Comprehensive Overview of 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2172525-14-1)

In the realm of organic chemistry and pharmaceutical research, 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid (CAS No. 2172525-14-1) has emerged as a compound of significant interest. This molecule, characterized by its spirocyclic structure and Fmoc-protected amine, is widely utilized in peptide synthesis and drug discovery. Its unique azaspiro[4.5]decane scaffold offers conformational rigidity, making it a valuable building block for designing bioactive molecules with enhanced stability and specificity.

The compound's Fmoc (9-fluorenylmethoxycarbonyl) group is a cornerstone in solid-phase peptide synthesis (SPPS), a technique pivotal to modern biotechnology. Researchers frequently search for "Fmoc-protected amino acids" or "spirocyclic compounds in drug design," reflecting the growing demand for innovative synthetic tools. The 7,9-dimethyl substitution on the azaspiro[4.5]decane core further enhances its steric properties, which can influence binding affinity in target proteins—a hot topic in structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 2172525-14-1 is often explored for its potential in peptide-based therapeutics, a field gaining traction due to the rise of biologics and personalized medicine. Questions like "How to optimize spirocyclic peptide synthesis?" or "Applications of Fmoc in medicinal chemistry" dominate academic forums, underscoring the compound's relevance. Its carboxylic acid moiety also allows for further functionalization, enabling the creation of prodrugs or conjugates for targeted delivery systems.

Environmental and synthetic efficiency considerations are also critical. The compound's stability under standard SPPS conditions and compatibility with green chemistry principles (e.g., reduced solvent waste) align with the pharmaceutical industry's push toward sustainable synthesis. Searches for "eco-friendly peptide synthesis" or "spirocyclic green chemistry" highlight this trend, positioning 2172525-14-1 as a forward-thinking choice for researchers.

In summary, 2-{(9H-fluoren-9-yl)methoxycarbonyl}-7,9-dimethyl-2-azaspiro[4.5]decane-4-carboxylic acid represents a fusion of structural ingenuity and practical utility. Its role in advancing peptide therapeutics, coupled with its adaptability to modern synthetic challenges, ensures its continued prominence in both academic and industrial settings. As the demand for high-precision molecular tools grows, this compound stands as a testament to the synergy between organic chemistry and biomedical innovation.